Cas no 1900683-56-8 ((S)-2-((tert-Butoxycarbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: (S)-2-((tert-Butoxycarbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 1900683-56-8
• MF: C₉H₁₄F₃NO₄
• MW: 257.206973552704
• CID: 6942739
• PubChem ID: 93956719
• Update Time: 2025-05-08

(S)-2-((tert-Butoxycarbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 993-561-4
• (2S)-2-(((tert-butoxy)carbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid
• 1900683-56-8
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-43348535
• (S)-2-((tert-Butoxycarbonyl)amino)-3,3,3-trifluoro-2-methylpropanoic acid

• Inchi： 1S/C9H14F3NO4/c1-7(2,3)17-6(16)13-8(4,5(14)15)9(10,11)12/h1-4H3,(H,13,16)(H,14,15)/t8-/m0/s1
• InChI Key： AQHHZEHQBKSLKX-QMMMGPOBSA-N
• SMILES： FC([C@@](C(=O)O)(C)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 257.08749241Da
• Monoisotopic Mass: 257.08749241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų